Cas no 133967-00-7 (Adenosine,1-cyclopropyl-1,2-dihydro-2-oxo- (9CI))
133967-00-7 structure
Product Name:Adenosine,1-cyclopropyl-1,2-dihydro-2-oxo- (9CI)
CAS No:133967-00-7
MF:C13H17N5O5
MW:323.304582357407
CID:158624
PubChem ID:131693
Update Time:2025-04-19
Adenosine,1-cyclopropyl-1,2-dihydro-2-oxo- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,1-cyclopropyl-1,2-dihydro-2-oxo- (9CI)
- 1-cyclopropylisoguanosine
- 6-amino-1-cyclopropyl-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-2-one
- 1-cyclopropyl-2-oxoadenosine
- Adenosine, 1-cyclopropyl-1,2-dihydro-2-oxo-
- BN 063
- BN-063
- 6-Amino-1-cyclopropyl-9-pentofuranosyl-1,9-dihydro-2H-purin-2-one
- DTXSID50928366
- 133967-00-7
-
- Inchi: 1S/C13H17N5O5/c14-10-7-11(16-13(22)18(10)5-1-2-5)17(4-15-7)12-9(21)8(20)6(3-19)23-12/h4-6,8-9,12,19-21H,1-3,14H2/t6-,8-,9-,12-/m1/s1
- InChI Key: WHBIVTCTMMRQMU-WOUKDFQISA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C1=NC(N(C=2N)C1CC1)=O)O)O
Computed Properties
- Exact Mass: 323.12311
- Monoisotopic Mass: 323.12296866g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 643
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 144Ų
Experimental Properties
- PSA: 144.21
Adenosine,1-cyclopropyl-1,2-dihydro-2-oxo- (9CI) Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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